Cas no 1161004-61-0 (Methyl 6,6,6-trifluoro-5-oxohexanoate)

• Product Name: Methyl 6,6,6-trifluoro-5-oxohexanoate
• CAS No: 1161004-61-0
• MF: C₇H₉F₃O₃
• MW: 198.139773130417
• CID: 1027033
• PubChem ID: 44545339
• Update Time: 2025-07-31

Methyl 6,6,6-trifluoro-5-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6,6,6-trifluoro-5-oxohexanoate
• DB-352113
• SCHEMBL16540471
• DTXSID60659295
• 1161004-61-0
• LXBQVXIGYLVDLU-UHFFFAOYSA-N
• Methyl6,6,6-trifluoro-5-oxohexanoate

• MDL： MFCD18909903
• Inchi： 1S/C7H9F3O3/c1-13-6(12)4-2-3-5(11)7(8,9)10/h2-4H2,1H3
• InChI Key： LXBQVXIGYLVDLU-UHFFFAOYSA-N
• SMILES： FC(C(CCCC(=O)OC)=O)(F)F

Computed Properties

• Exact Mass: 198.05037863g/mol
• Monoisotopic Mass: 198.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų